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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120

Technical Guide: Synthesis of Pyriminostrobin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for
Pyriminostrobin, a significant strobilurin fungicide. The synthesis involves the preparation of
two key precursors, followed by their coupling to yield the final product. This document outlines
the detailed methodologies for the synthesis of these precursors and the final product,
supported by quantitative data and process visualizations.

Overview of the Synthesis Pathway

The industrial synthesis of Pyriminostrobin is primarily achieved through a convergent
pathway involving two main precursors:

e Precursor A: 2-((2-(2,4-dichloroanilino)-6-(trifluoromethyl)pyrimidin-4-yl)oxy)phenol
e Precursor B: Methyl (E)-2-(2-(chloromethyl)phenyl)-3-methoxyacrylate

The final step in the synthesis is an etherification reaction where the phenoxide salt of
Precursor A is reacted with Precursor B. A patented method emphasizes the importance of
forming the salt of the pyrimidylphenol (Precursor A) prior to the reaction with the benzyl
chloride derivative (Precursor B) to improve yield and purity by avoiding the formation of N-
alkylated isomersJ[1].
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Below is a graphical representation of the overall synthesis logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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